Cas no 1001510-37-7 (3-Nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole)

• Product Name: 3-Nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
• CAS No: 1001510-37-7
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• MDL: MFCD02029256
• CID: 3059679
• PubChem ID: 7010175
• Update Time: 2025-04-21

3-Nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
• AKOS B022885
• ART-CHEM-BB B022885
• 3-NITRO-1-(3-TRIFLUOROMETHYL-BENZYL)-1H-PYRAZOLE
• 1001510-37-7
• 3-Nitro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
• MFCD02029256
• 3-nitro-1-{[3-(trifluoromethyl)phenyl]methyl}pyrazole
• 3-nitro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole
• AKOS000311353
• AKOS015922145
• 3-nitro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole
• STK349906

• MDL： MFCD02029256
• Inchi： 1S/C11H8F3N3O2/c12-11(13,14)9-3-1-2-8(6-9)7-16-5-4-10(15-16)17(18)19/h1-6H,7H2
• InChI Key： XPSQVBMMYAASCW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1C=CC([N+](=O)[O-])=N1)(F)F

Computed Properties

• Exact Mass: 271.05686099Da
• Monoisotopic Mass: 271.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų